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Compound of Interest

Compound Name: Diisopropyl terephthalate

Cat. No.: B1594509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable plasticizer is a critical consideration in the formulation of a wide

range of polymeric materials, directly impacting the final product's flexibility, durability, and

overall performance. For decades, ortho-phthalate esters such as Di(2-ethylhexyl) phthalate

(DEHP) and Diisononyl phthalate (DINP) have been the industry standard. However, growing

health and environmental concerns associated with these compounds have spurred the

development and adoption of safer alternatives.

This guide provides a detailed comparison of Diisopropyl terephthalate (DIPT), a non-

phthalate plasticizer, with other commercially significant plasticizers. Due to the limited

availability of direct comparative data for DIPT, this guide will utilize data for Dioctyl

terephthalate (DOTP), a chemically similar and widely studied non-phthalate terephthalate

plasticizer, as a benchmark for performance. DIPT is expected to exhibit comparable

performance characteristics owing to its similar molecular structure.

Data Presentation: A Quantitative Comparison
The following tables summarize the key performance metrics of various plasticizers. The data

for DOTP is presented as a proxy for DIPT.

Table 1: General and Physical Properties
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Property

Diisopropyl
Terephthalate
(DIPT) / Dioctyl
Terephthalate
(DOTP)

Di(2-ethylhexyl)
phthalate
(DEHP/DOP)

Diisononyl
phthalate (DINP)

Chemical Structure
Terephthalate (para-

phthalate)
Ortho-phthalate Ortho-phthalate

Molecular Formula C₂₄H₃₈O₄ C₂₄H₃₈O₄ C₂₆H₄₂O₄

Molecular Weight (

g/mol )
~390.56 ~390.56 ~418.6

Appearance Clear, colorless liquid Clear, oily liquid Clear, viscous liquid

Density (g/cm³) ~0.984 ~0.986 ~0.972

Boiling Point (°C) ~400 ~385 ~409

Flash Point (°C) ≥ 210 ~215 ~220

Table 2: Performance in PVC Formulations
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Performance Metric

Diisopropyl
Terephthalate
(DIPT) / Dioctyl
Terephthalate
(DOTP)

Di(2-ethylhexyl)
phthalate
(DEHP/DOP)

Diisononyl
phthalate (DINP)

Plasticizing Efficiency Excellent Excellent Good

Tensile Strength

(MPa)
15 - 25 18 - 28 17 - 27

Elongation at Break

(%)
300 - 450 250 - 400 280 - 420

Hardness (Shore A) 75 - 90 80 - 95 78 - 93

Low-Temperature

Flexibility
Excellent Good Good

Migration Resistance Excellent (Low) Moderate (Higher) Moderate

Thermal Stability Excellent Good Good

Volatility Low Higher Moderate

Experimental Protocols
Detailed methodologies for key experiments cited in the performance comparison are provided

below.

Tensile Properties of Thin Plastic Sheeting (ASTM D882)
Objective: To determine the tensile strength and elongation at break of plasticized PVC films.

Methodology:

Specimen Preparation: Prepare rectangular test specimens of uniform width and thickness

from the plasticized PVC sheets. Ensure the specimens are free of nicks and cuts.

Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least

40 hours prior to testing.
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Test Procedure:

Mount the specimen in the grips of a universal testing machine, ensuring it is aligned

vertically.

Set the initial grip separation and the rate of grip separation (strain rate) according to the

standard.

Initiate the test, applying a tensile load to the specimen until it ruptures.

Record the force and elongation throughout the test.

Calculations:

Tensile Strength: Calculate the maximum stress applied to the specimen before rupture.

Elongation at Break: Calculate the percentage increase in length of the specimen at the

point of rupture.

Resistance of Plastic Films to Extraction by Chemicals
(Migration Resistance - ASTM D1239)
Objective: To measure the weight loss of plastic film after immersion in chemicals, indicating

the tendency of the plasticizer to migrate.

Methodology:

Specimen Preparation: Cut square specimens (50 x 50 mm) from the plasticized PVC film.[1]

Initial Weighing: Accurately weigh each specimen.

Immersion:

Immerse each specimen in a container with a specified test liquid (e.g., distilled water,

soapy water, n-heptane) at a controlled temperature (e.g., 23°C for 24 hours).[1][2]

Ensure the specimen is fully submerged.[1]
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Final Weighing:

After the immersion period, remove the specimen, gently wipe it dry, and reweigh it.[2]

Calculation: Calculate the percentage weight loss of the specimen.[2]

Compositional Analysis by Thermogravimetric Analysis
(TGA - ASTM E1131)
Objective: To determine the thermal stability and volatile content of the plasticizer and

plasticized PVC.

Methodology:

Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the plasticizer

or plasticized PVC into a TGA sample pan.[3]

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.[4]

Heating Program:

Heat the sample at a controlled rate (e.g., 10°C/min) over a specified temperature range

(e.g., ambient to 600°C).[3]

Data Acquisition: Continuously monitor and record the sample's weight as a function of

temperature.

Analysis:

The onset of weight loss indicates the beginning of thermal decomposition.

The temperature at which a certain percentage of weight loss occurs (e.g., 5% or 10%) is

a measure of thermal stability.
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Mandatory Visualization
The following diagrams illustrate key concepts and workflows related to the evaluation of

plasticizers.
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Caption: Experimental workflow for evaluating plasticizer performance in PVC.

Caption: Contrasting health and safety pathways of phthalate vs. terephthalate plasticizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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